Cas no 345985-64-0 (3-bromo-4-(2-chlorophenyl)methoxy-5-methoxybenzaldehyde)

• Product Name: 3-bromo-4-(2-chlorophenyl)methoxy-5-methoxybenzaldehyde
• CAS No: 345985-64-0
• MF: C₁₅H₁₂BrClO₃
• MW: 355.610982894897
• MDL: MFCD01443191
• CID: 3043846
• PubChem ID: 1276566
• Update Time: 2025-04-21

3-bromo-4-(2-chlorophenyl)methoxy-5-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-[(2-chlorobenzyl)-oxy]-5-methoxybenzaldehyde
• 3-bromo-4-(2-chlorophenyl)methoxy-5-methoxybenzaldehyde
• Cambridge id 5735012
• CS-0118324
• AKOS000287177
• VS-07582
• 345985-64-0
• 3-Bromo-4-((2-chlorobenzyl)oxy)-5-methoxybenzaldehyde
• CB02155
• 3-bromo-4-[(2-chlorophenyl)methoxy]-5-methoxybenzaldehyde
• Oprea1_282291
• ALBB-033646
• EN300-227991
• SMSF0007596
• STK198687
• DTXSID801195935
• BIM-0000756.P001
• 3-bromo-4-[(2-chlorobenzyl)oxy]-5-methoxybenzaldehyde
• Oprea1_146218
• CBMicro_000856
• BBL023950

• MDL： MFCD01443191
• Inchi： 1S/C15H12BrClO3/c1-19-14-7-10(8-18)6-12(16)15(14)20-9-11-4-2-3-5-13(11)17/h2-8H,9H2,1H3
• InChI Key： PCBYMWFGUGMTCK-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=CC(=C1OCC1C=CC=CC=1Cl)OC

Computed Properties

• Exact Mass: 353.96583g/mol
• Monoisotopic Mass: 353.96583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 35.5Ų